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Compound of Interest

(2-Chlorophenyl)methanesulfonyl!
Compound Name:
chloride

Cat. No.: B1271417

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 77421-13-7 Molecular Formula: C7HeCl202S

This document provides a comprehensive overview of the safety, handling, and
physicochemical properties of (2-Chlorophenyl)methanesulfonyl chloride. The information is
intended to support researchers, scientists, and professionals in the field of drug development
in the safe and effective use of this compound.

Chemical and Physical Properties

(2-Chlorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative containing a
chlorophenyl group. The presence of the sulfonyl chloride functional group makes it a reactive
compound, particularly sensitive to moisture and nucleophiles.

Property Value Source
Molecular Weight 225.09 g/mol [1]
Appearance White to light yellow solid [2]

Odor Strong, pungent [2]
Purity >97% [31[4]
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Hazard Identification and Safety Information

(2-Chlorophenyl)methanesulfonyl chloride is classified as a hazardous substance. It is
crucial to handle this compound with appropriate safety precautions in a well-ventilated
laboratory setting.[5]

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5]

H314: Causes severe skin burns and eye damage.[5]

H332: Harmful if inhaled.[5]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
e P302+P352: IF ON SKIN: Wash with with soap and water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

The material reacts violently with water, liberating toxic gas.[6] Therefore, it must be handled in
a dry environment, and contact with moisture should be strictly avoided.

Toxicological and Ecotoxicological Information

Detailed quantitative toxicological data such as LD50 and LC50 values for (2-
Chlorophenyl)methanesulfonyl chloride are not readily available in public literature.[6] The
primary toxicological concerns are its corrosive nature, causing severe burns to the skin, eyes,
and respiratory tract upon contact.[6] Ingestion is harmful.[5]
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Information regarding the environmental impact of this specific compound is limited. However,
given its reactivity with water and potential to form acidic byproducts, releases into the
environment should be avoided.

Experimental Protocols

While a specific, validated experimental protocol for the synthesis of (2-
Chlorophenyl)methanesulfonyl chloride is not available in the reviewed literature, a general
procedure for the synthesis of aryl sulfonyl chlorides can be adapted. One common method
involves the oxidative chlorination of the corresponding thiol or disulfide.

General Laboratory Handling and Personal Protective Equipment (PPE) Workflow
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Preparation

Review MSDS and SOPs

\

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat

Handling
\/

Work in a certified
chemical fume hood

\

Weigh compound in a
contained environment

\

Transfer using appropriate
tools to minimize dust

\

Perform reaction under
inert and dry conditions

Cleanup a;'d Disposal

Decontaminate work surfaces

\

Dispose of waste in
-designated, sealed containers

\

Remove and dispose of
contaminated PPE properly

Click to download full resolution via product page

Caption: General workflow for handling (2-Chlorophenyl)methanesulfonyl chloride.

Logical Relationships in Hazard Mitigation
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A systematic approach to hazard mitigation is essential when working with reactive and
corrosive compounds. The following diagram illustrates the logical flow from hazard
identification to the implementation of control measures.

Hazard Identification and Risk Assessment Workflow

Hazard Identification

Health Hazards:
- Skin/Eye Burns
- Respiratory Irritation
- Harmful if Swallowed/Inhaled

Chemical Properties:
- Corrosive
- Water-reactive

Risk Assessment

Exposure Potential:
- Inhalation of dust
- Dermal contact

Severity of Harm:
- Severe burns
- Systemic toxicity

/ Control Measures \
\/

Engineering Controls: Admlnlstr_atlve Controls: Personal Protective Equipment (PPE):
- Fume Hood - Standard Operating Procedures (SOPs)
- - Gloves, Goggles, Lab Coat
- Glove Box - Training

Click to download full resolution via product page

Caption: Logical flow for hazard mitigation.

Signaling Pathways and Reactivity

(2-Chlorophenyl)methanesulfonyl chloride is not directly involved in biological signaling
pathways. Its significance in drug development lies in its utility as a reactive intermediate for the
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synthesis of more complex molecules. The primary reaction pathway of interest is its reaction
with nucleophiles, such as amines, alcohols, and thiols, to form sulfonamides, sulfonate esters,
and thioesters, respectively.

General Reactivity Pathway of a Sulfonyl Chloride

(2-Chlorophenyl)methanesulfonyl )
Chloride (R-SO2CI) + Nucleophile

Sulfonamide or Elimination

. | ——»|Sulfonate Ester (R-SO2Nu)| >| Byproduct (HCI)
Nucleophile (Nu-H)
(e.g., Amine, Alcohol)

Click to download full resolution via product page
Caption: General reaction of a sulfonyl chloride with a nucleophile.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety guide. Users should consult the full Material Safety Data Sheet (MSDS) and
conduct a thorough risk assessment before handling this chemical. All laboratory work should

be performed by trained individuals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: (2-Chlorophenyl)methanesulfonyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271417#msds-for-2-chlorophenyl-methanesulfonyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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